![molecular formula C8H10Br2N2S B6349915 {[(3-Bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide CAS No. 133023-01-5](/img/structure/B6349915.png)
{[(3-Bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide
Overview
Description
“{[(3-Bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide” is a chemical compound with the molecular formula C8H10Br2N2S and a molecular weight of 326.0514 . It’s also known by its CAS number: 133023-01-5 .
Molecular Structure Analysis
The molecular structure of “{[(3-Bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide” can be represented by its InChI code: 1S/C17H15BrN4S.ClH/c18-14-8-6-12 (7-9-14)16-13 (11-23-17 (19)20)10-22 (21-16)15-4-2-1-3-5-15;/h1-10H,11H2, (H3,19,20);1H .Physical And Chemical Properties Analysis
The physical and chemical properties of “{[(3-Bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide” include its molecular formula (C8H10Br2N2S), molecular weight (326.0514), and its InChI code . More specific properties like melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Synthesis of Polyfunctionalized Heterocyclic Systems
3-Bromobenzyl carbamimidothioate hydrobromide can be used as a versatile building block in the preparation of critical polyfunctionalized heterocyclic systems . These systems are significant in various industrial applications .
Preparation of Industrially Significant Scaffolds
This compound can also be used in the synthesis of industrially significant scaffolds . These scaffolds are essential in the construction of complex molecular structures in various industries .
Synthesis of S-Aryl Carbamimidothioates
A simple method for the synthesis of S-aryl carbamimidothioates has been described using aryl diazonium fluoroborates, aryl isothiocyanates, amines, and Et3N as the base at room temperature . This method could be used in the production of various carbamimidothioate derivatives .
Antibacterial Agents
3-Bromobenzyl carbamimidothioate hydrobromide could potentially be used in the development of antibiotics with novel mechanisms of action . It acts on the rod-shape maintenance mechanism of rod-like bacteria, making it an attractive lead compound .
Development of Chemosensors
Polyfunctional coumarin platforms, which can be synthesized from 3-Bromobenzyl carbamimidothioate hydrobromide, are used to detect multianalyte detection, such as different bioactive elements and various environmental pollutants .
Drug Discovery
This compound is also important in drug discovery due to its biological activities such as antiproliferative and antimicrobial activities . It is a promising inhibitor of type 2 diabetes mellitus .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as s-(3,4-dichlorobenzyl) isothiourea (a22) have been reported to act on the rod-shape maintenance mechanism of rod-like bacteria . This suggests that 3-Bromobenzyl carbamimidothioate hydrobromide may also target similar mechanisms in bacteria.
Mode of Action
It is known that similar compounds inhibit the rod-shape maintenance mechanism in bacteria . This inhibition disrupts the normal functioning of the bacteria, potentially leading to their death.
Biochemical Pathways
Based on the mode of action, it can be inferred that the compound likely affects the pathways related to bacterial cell shape maintenance .
Result of Action
Based on the mode of action, it can be inferred that the compound likely disrupts the normal functioning of bacteria, potentially leading to their death .
properties
IUPAC Name |
(3-bromophenyl)methyl carbamimidothioate;hydrobromide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2S.BrH/c9-7-3-1-2-6(4-7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQLNXFIDJYTIBJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)CSC(=N)N.Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10Br2N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
{[(3-Bromophenyl)methyl]sulfanyl}methanimidamide hydrobromide | |
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